Cas no 2097940-64-0 ((2E)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3-(furan-2-yl)prop-2-enamide)

(2E)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3-(furan-2-yl)prop-2-enamide is a synthetic organic compound featuring a conjugated enamide structure linked to dihydrobenzofuran and furan moieties. Its unique molecular architecture suggests potential utility in medicinal chemistry, particularly as a scaffold for designing bioactive molecules. The presence of both benzofuran and furan rings may enhance binding affinity to biological targets, while the α,β-unsaturated amide group offers reactivity for further derivatization. This compound’s structural rigidity and planar conjugated system could contribute to improved stability and selectivity in pharmacological applications. Its synthesis typically involves a condensation reaction, yielding a product with defined stereochemistry (E-configuration) at the double bond, ensuring consistent performance in research settings.
(2E)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3-(furan-2-yl)prop-2-enamide structure
2097940-64-0 structure
Product Name:(2E)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3-(furan-2-yl)prop-2-enamide
CAS No:2097940-64-0
MF:C16H15NO3
MW:269.295204401016
CID:5469340
Update Time:2025-08-02

(2E)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3-(furan-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • (2E)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3-(furan-2-yl)prop-2-enamide
    • (E)-N-(2,3-dihydro-1-benzofuran-3-ylmethyl)-3-(furan-2-yl)prop-2-enamide
    • Inchi: 1S/C16H15NO3/c18-16(8-7-13-4-3-9-19-13)17-10-12-11-20-15-6-2-1-5-14(12)15/h1-9,12H,10-11H2,(H,17,18)/b8-7+
    • InChI Key: ZKYCHCIGMOKHAT-BQYQJAHWSA-N
    • SMILES: O1C2C=CC=CC=2C(CNC(/C=C/C2=CC=CO2)=O)C1

Computed Properties

  • Exact Mass: 269.10519334 g/mol
  • Monoisotopic Mass: 269.10519334 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 51.5
  • Molecular Weight: 269.29

(2E)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3-(furan-2-yl)prop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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